Cas no 956074-52-5 (1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]-)

1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]- structure
956074-52-5 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]-
CAS No:956074-52-5
MF:C15H20N2O
MW:244.332103729248
CID:802667
Update Time:2024-02-01

1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde,5-[1-(1H-pyrrol-2-yl)hexyl]-
    • 1H-Pyrrole-2-carboxaldehyde, 5-[1-(1H-pyrrol-2-yl)hexyl]-
    • 5-[1-(1H-pyrrol-2-yl)hexyl]-1H-pyrrole-2-carbaldehyde
    • Inchi: 1S/C15H20N2O/c1-2-3-4-6-13(14-7-5-10-16-14)15-9-8-12(11-18)17-15/h5,7-11,13,16-17H,2-4,6H2,1H3
    • InChI Key: KUKOJUHCRCRWKS-UHFFFAOYSA-N
    • SMILES: N1C(C(C2=CC=CN2)CCCCC)=CC=C1C=O

Computed Properties

  • Exact Mass: 244.158
  • Monoisotopic Mass: 244.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.6A^2
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